Cas no 2098076-21-0 ((1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product name: (1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2098076-21-0
• MF: C₁₀H₁₇FN₄O
• MW: 228.266585111618
• CID: 5728170
• PubChem ID: 121208552

(1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• [1-[[1-(2-fluoroethyl)pyrrolidin-3-yl]methyl]triazol-4-yl]methanol
• 2098076-21-0
• AKOS026717952
• F2157-0110
• 1H-1,2,3-Triazole-4-methanol, 1-[[1-(2-fluoroethyl)-3-pyrrolidinyl]methyl]-

• Inchi： 1S/C10H17FN4O/c11-2-4-14-3-1-9(5-14)6-15-7-10(8-16)12-13-15/h7,9,16H,1-6,8H2
• InChI Key： HGETYRBYNLONTJ-UHFFFAOYSA-N
• SMILES： FCCN1CCC(CN2C=C(CO)N=N2)C1

Computed Properties

• Exact Mass: 228.13863934g/mol
• Monoisotopic Mass: 228.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.2Ų
• XLogP3: -0.5

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 388.8±50.0 °C(Predicted)
• pka: 13.06±0.10(Predicted)

Additional information on (1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

Professional Introduction to Compound with CAS No. 2098076-21-0 and Product Name: (1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

The compound with the CAS number 2098076-21-0 and the product name (1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol represents a significant advancement in the field of chemically modified pharmaceutical intermediates. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a triazole ring and a fluoroethyl side chain within the molecular framework suggests unique pharmacological properties that make it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The triazole moiety, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability. In the context of this compound, the triazol-4-yl substituent is strategically positioned to interact with biological targets, potentially modulating key signaling pathways involved in various diseases. This structural feature aligns with the growing interest in triazole-based compounds as pharmacophores in modern drug design.

The 2-fluoroethyl group is another critical component of this molecule that contributes to its distinctive chemical profile. Fluorine-containing compounds are renowned for their ability to improve drug bioavailability and efficacy by influencing metabolic pathways and binding interactions. The incorporation of a fluoroethyl side chain into the molecular structure of this compound may enhance its pharmacokinetic properties, making it a valuable asset in the development of next-generation pharmaceuticals.

The pyrrolidin-3-ylmethyl group further enriches the molecular complexity of this compound, providing additional binding sites for potential biological targets. Pyrrolidine derivatives are well-documented for their role in various therapeutic areas, including central nervous system disorders and infectious diseases. The combination of these structural elements—triazole, fluoroethyl, and pyrrolidin-3-ylmethyl—suggests that this compound may exhibit multifaceted pharmacological activities, making it a versatile tool for drug discovery.

In the realm of drug development, the synthesis and characterization of novel intermediates are essential steps toward creating effective therapeutic agents. This compound with CAS no. 2098076-21-0 exemplifies the importance of innovative molecular design in addressing unmet medical needs. The structural features outlined above not only highlight its potential but also underscore the need for rigorous biochemical and pharmacological studies to fully elucidate its therapeutic profile.

Current research trends indicate that compounds incorporating heterocyclic rings such as triazole are increasingly being explored for their therapeutic potential. The ability of these molecules to engage with biological targets in unique ways offers a pathway to develop drugs with improved efficacy and reduced side effects. The specific arrangement of functional groups in this compound—particularly the (1-(2-fluoroethyl)pyrrolidin-3-yl)methyl moiety—may confer selectivity for certain biological pathways, which is crucial for minimizing off-target effects.

The development of new pharmaceuticals often relies on the identification and optimization of key intermediates like this one. By leveraging advanced synthetic methodologies and computational techniques, researchers can fine-tune the structural features of such compounds to maximize their pharmacological potential. The integration of machine learning and artificial intelligence into drug discovery processes has further accelerated the identification of promising candidates, including those with complex structures like this one.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique chemical properties may also make it suitable for applications in agrochemicals, materials science, and other industrial sectors where precise molecular interactions are required. As research continues to uncover new functionalities and applications for heterocyclic compounds, molecules like this one are likely to play an increasingly significant role in innovation across multiple disciplines.

In conclusion, the compound with CAS no. 2098076-21-0 and the product name (1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol represents a compelling example of how intricate molecular design can yield novel therapeutic agents with diverse applications. The strategic placement of functional groups such as the triazole ring, fluoroethyl side chain, and pyrrolidin-3-ylmethyl group enhances its pharmacological potential while also opening avenues for exploration in other scientific domains. Further studies are warranted to fully harness its capabilities and contribute to advancements in medicine and beyond.